Cas no 1016522-59-0 (3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride)
3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride
- 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride
-
- MDL: MFCD09806761
- Inchi: 1S/C10H12ClNO4S/c1-16-6-5-12-10(13)8-3-2-4-9(7-8)17(11,14)15/h2-4,7H,5-6H2,1H3,(H,12,13)
- InChI Key: AJTHTMQVVZOTJZ-UHFFFAOYSA-N
- SMILES: C1(S(Cl)(=O)=O)=CC=CC(C(NCCOC)=O)=C1
Computed Properties
- Exact Mass: 277.017557g/mol
- Monoisotopic Mass: 277.017557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 277.73g/mol
- XLogP3: 1.1
- Topological Polar Surface Area: 80.8Ų
3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B417028-10mg |
3-[(2-Methoxyethyl)carbamoyl]benzene-1-sulfonyl Chloride |
1016522-59-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417028-50mg |
3-[(2-Methoxyethyl)carbamoyl]benzene-1-sulfonyl Chloride |
1016522-59-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B417028-100mg |
3-[(2-Methoxyethyl)carbamoyl]benzene-1-sulfonyl Chloride |
1016522-59-0 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-207594-0.05g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-207594-0.1g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-207594-0.25g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-207594-0.5g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-207594-1.0g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 1g |
$528.0 | 2023-06-08 | |
| Enamine | EN300-207594-2.5g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 2.5g |
$1034.0 | 2023-09-16 | |
| Enamine | EN300-207594-5.0g |
3-[(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl chloride |
1016522-59-0 | 95% | 5g |
$1530.0 | 2023-06-08 |
3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride
Research Briefing on 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride (CAS: 1016522-59-0) in Chemical Biology and Pharmaceutical Applications
3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride (CAS: 1016522-59-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have explored its applications in covalent inhibitor design, where its reactive sulfonyl chloride moiety enables selective modification of protein targets.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in developing irreversible inhibitors for serine proteases. The researchers utilized 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride as a key building block to create selective inhibitors of thrombin, showing promising anticoagulant activity with improved pharmacokinetic properties compared to previous generations of inhibitors. The study highlighted the compound's optimal balance between reactivity and stability, making it particularly valuable for in vivo applications.
In parallel research, scientists have investigated the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules designed to degrade disease-relevant proteins. The 2-methoxyethyl carbamoyl group was found to enhance cellular permeability while maintaining the necessary reactivity for target engagement, addressing a critical challenge in PROTAC development.
From a synthetic chemistry perspective, advances in the large-scale production of 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride have been reported. A 2023 Organic Process Research & Development paper detailed an optimized manufacturing process that improved yield to 78% while reducing hazardous byproducts. This development is particularly significant as it enables broader accessibility of the compound for both academic and industrial research applications.
The compound's mechanism of action involves selective sulfonylation of nucleophilic residues (typically serine, cysteine, or lysine) in target proteins. Structural studies using X-ray crystallography have revealed that the methoxyethyl carbamoyl group contributes to favorable binding interactions in enzyme active sites, while the sulfonyl chloride provides the necessary electrophilicity for covalent bond formation. This dual functionality makes it particularly valuable for targeting shallow binding pockets that are challenging for traditional inhibitors.
Emerging applications in diagnostic probe development have also been reported. Researchers have conjugated 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride to various fluorophores to create activity-based probes for imaging specific enzyme activities in live cells. A recent ACS Chemical Biology study demonstrated its utility in visualizing cathepsin activity in cancer models, providing new tools for tumor microenvironment characterization.
Safety and toxicity profiling of this compound has progressed significantly. Recent toxicological studies indicate favorable in vitro safety profiles at therapeutic concentrations, though researchers note the need for careful handling due to its reactive nature. The compound has shown good stability in physiological buffers (t1/2 > 4 hours at pH 7.4), supporting its potential for in vivo applications.
Looking forward, several pharmaceutical companies have included derivatives of 3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride in their preclinical pipelines, targeting indications ranging from thrombosis to neurodegenerative diseases. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable scaffold for future drug discovery efforts in the chemical biology space.
1016522-59-0 (3-(2-Methoxyethyl)carbamoylbenzene-1-sulfonyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)